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Compound of Interest

Compound Name: (-)-alpha-Santalene
CAS No.: 27353-28-2
Cat. No.: B12420136
Get Quote
. J

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of (-)-
alpha-Santalene, a sesquiterpene commonly used in fragrance and chemical research.
Adherence to these procedures is critical to ensure laboratory safety and environmental
compliance.

(-)-alpha-Santalene is a flammable, water-immiscible organic compound. Improper disposal,
such as pouring it down the drain, can lead to environmental contamination and may create a
fire hazard in the plumbing. Therefore, it must be treated as a hazardous chemical waste and
disposed of through a licensed waste management service.

Key Physical and Chemical Properties for Disposal
Consideration

A summary of the key properties of (-)-alpha-Santalene relevant to its safe disposal is
presented in the table below.
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Property Value Implication for Disposal
Organic compound, to be
Molecular Formula CisHz4 segregated with other organic
wastes.
Molecular Weight 204.35 g/mol
o Liquid waste collection is
Appearance Colorless to pale yellow liquid

required.

Solubility in water

Insoluble

Must not be disposed of down

the sanitary sewer.[1]

Flash Point

73.33 °C (164.00 °F)

Classified as a flammable
liquid; requires collection in a
designated flammable waste

container.[2][3]

Step-by-Step Disposal Protocol

The following procedure outlines the necessary steps for the safe disposal of (-)-alpha-

Santalene from a laboratory setting.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene),

safety goggles, and a lab coat, when handling (-)-alpha-Santalene.

2. Waste Segregation and Collection:

e Do not pour (-)-alpha-Santalene down the drain.[1][4][5]

o Designate a specific, properly labeled hazardous waste container for flammable organic

liquids. This container should be made of a material compatible with organic solvents (e.g.,

high-density polyethylene or glass).

o The waste container must be clearly labeled as "Hazardous Waste - Flammable Liquids" and

should list (-)-alpha-Santalene as a component.
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o Carefully transfer the waste (-)-alpha-Santalene into the designated container using a funnel
to prevent spills.

o Keep the waste container securely closed when not in use to prevent the release of
flammable vapors.

3. Storage of Waste:

» Store the hazardous waste container in a designated, well-ventilated satellite accumulation
area away from sources of ignition such as open flames, hot plates, and electrical
equipment.[6]

o Ensure that the storage area has secondary containment to capture any potential leaks.
» Do not store with incompatible chemicals, such as strong oxidizing agents.
4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste container.

o Follow all institutional and local regulations for hazardous waste disposal.
5. Spill Management:
 In the event of a spill, immediately alert personnel in the area.

o If the spill is small, absorb the material with an inert absorbent such as vermiculite, sand, or
a commercial sorbent pad.

o Collect the contaminated absorbent material in a sealed, labeled container for disposal as
hazardous waste.

o For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of (-)-

alpha-Santalene.
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Caption: Decision workflow for the safe disposal of (-)-alpha-Santalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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